Cas no 53553-13-2 (Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)-)
53553-13-2 structure
Product Name:Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)-
CAS No:53553-13-2
MF:C14H16F3NO4S
MW:351.341353416443
CID:1582839
PubChem ID:20505852
Update Time:2025-04-21
Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)-
- YGQYLOAJDJRVEL-UHFFFAOYSA-N
- SCHEMBL11179584
- 53553-13-2
- 3-[(3-Methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)benzoic acid
- DTXSID201159092
- 3-(3-methylpiperidin-1-yl)sulfonyl-5-(trifluoromethyl)benzoic acid
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- Inchi: 1S/C14H16F3NO4S/c1-9-3-2-4-18(8-9)23(21,22)12-6-10(13(19)20)5-11(7-12)14(15,16)17/h5-7,9H,2-4,8H2,1H3,(H,19,20)
- InChI Key: YGQYLOAJDJRVEL-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=C(C(F)(F)F)C=1)(N1CCCC(C)C1)(=O)=O
Computed Properties
- Exact Mass: 351.07528
- Monoisotopic Mass: 351.07521365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 74.68
Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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